Cas no 2137550-18-4 (Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)-)

• Product Name: Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)-
• CAS No: 2137550-18-4
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5277564
• Update Time: 2025-05-20

Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)-

• Inchi： 1S/C9H19NOS/c1-8(2,6-10)9(11)4-7(5-9)12-3/h7,11H,4-6,10H2,1-3H3
• InChI Key： VLUJDYMIGSPNDD-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CN)(O)CC(SC)C1

Additional information on Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)-

Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)-

Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- is a versatile organic compound with the CAS registry number 2137550-18-4. This compound is characterized by its unique chemical structure, which includes a cyclobutanol ring substituted with an amino group and a methylthio group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in various applications.

The molecular formula of this compound is C₉H₁₆N₂S₂O, and its molecular weight is approximately 248.35 g/mol. The structure of Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- consists of a four-membered cyclobutane ring with hydroxyl and thioether substituents. The amino group attached to the cyclobutanol ring adds to its reactivity and potential for further chemical modifications.

Recent studies have highlighted the importance of Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- in the field of medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive compounds with therapeutic applications. For instance, its ability to form stable thioether bonds makes it an attractive candidate for drug design targeting specific biological pathways.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The cyclobutane ring's strained structure provides opportunities for creating novel materials with unique mechanical and electronic properties. Recent advancements in polymer chemistry have demonstrated how derivatives of Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- can be used to develop high-performance polymers with tailored functionalities.

The synthesis of Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- involves a multi-step process that typically begins with the preparation of the cyclobutanol core. This is followed by selective substitution reactions to introduce the amino and methylthio groups. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, the biodegradability and toxicity profiles of Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- have been studied to ensure its safe handling and disposal. These studies are crucial for complying with regulatory standards and minimizing ecological impact.

In conclusion, Cyclobutanol, 1-(2-amino-1,1-dimethylethyl)-3-(methylthio)- stands out as a significant molecule with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow further.